4-methyl-N-[2-(1-pyrrolidinylcarbonyl)phenyl]benzenesulfonamide

• IUPAC Name: 4-methyl-N-[2-(pyrrolidine-1-carbonyl)phenyl]benzenesulfonamide
• InChI: InChI=1S/C18H20N2O3S/c1-14-8-10-15(11-9-14)24(22,23)19-17-7-3-2-6-16(17)18(21)20-12-4-5-13-20/h2-3,6-11,19H,4-5,12-13H2,1H3
• InChI Key: ZCLRKFZJCFSPSF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)NC2=CC=CC=C2C(=O)N3CCCC3
• Molecular Formula: C18H20N2O3S
• Molecular Weight: 344.4 g/mol

Description

4-methyl-N-[2-(1-pyrrolidinylcarbonyl)phenyl]benzenesulfonamide is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields. It is commonly referred to as "4-MePPP" and has been studied extensively for its mechanism of action, biochemical and physiological effects, and potential future applications.

Mechanism of Action

The mechanism of action of 4-MePPP involves its binding to the dopamine D2 receptor in the brain. This binding results in the inhibition of dopamine release, which can lead to a decrease in dopamine activity in the brain. This mechanism has been studied extensively in animal models and has shown promising results for its potential use in the treatment of various neurological disorders.
Biochemical and physiological effects:
The biochemical and physiological effects of 4-MePPP have been extensively studied in animal models. It has been found to have a high affinity for the dopamine D2 receptor, which can result in a decrease in dopamine release and activity in the brain. This can lead to various physiological effects, including changes in locomotor activity, body temperature, and other behavioral changes.

Advantages and Limitations for Lab Experiments

The advantages of using 4-MePPP in lab experiments include its high affinity for the dopamine D2 receptor, which can make it a useful tool for investigating the role of dopamine in various physiological processes. Additionally, its synthesis method is relatively straightforward, and it can be obtained in relatively large quantities.
The limitations of using 4-MePPP in lab experiments include its potential toxicity and the need for proper safety precautions when handling the compound. Additionally, its potential for abuse and addiction can make it a challenging compound to work with in certain settings.

Future Directions

There are several potential future directions for the study of 4-MePPP. One area of research is the development of new therapeutic agents based on the compound's mechanism of action. Additionally, further studies are needed to investigate the potential long-term effects of 4-MePPP use and to develop safer methods for handling the compound in lab settings. Finally, the potential for the compound to be used as a research tool in other scientific fields, such as biochemistry and pharmacology, should be explored further.

Synthesis Methods

The synthesis of 4-MePPP involves the reaction of 4-methylbenzenesulfonyl chloride with N-(1-pyrrolidinyl)formamide in the presence of a base. The resulting product is then purified using column chromatography to obtain pure 4-MePPP.

Scientific Research Applications

4-MePPP has been studied extensively for its potential applications in various scientific fields. It has been used as a research tool for investigating the role of dopamine receptors in the brain and has been found to have high affinity for the dopamine D2 receptor. Additionally, 4-MePPP has been studied for its potential use as a therapeutic agent for the treatment of various diseases, including Parkinson's disease and schizophrenia.